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Compound of Interest

Compound Name: SARS-CoV MPro-IN-2

Cat. No.: B15582558 Get Quote

This guide provides critical safety and logistical information for the handling and disposal of

SARS-CoV MPro-IN-2, a potent, non-covalent inhibitor of the SARS-CoV-2 main protease

(Mpro).[1][2][3] Adherence to these procedures is essential for ensuring laboratory safety and

maintaining experimental integrity. This compound is intended for research use only.

Immediate Safety and Handling Protocols
SARS-CoV MPro-IN-2 is a potent bioactive compound that requires careful handling to prevent

exposure. A thorough risk assessment should be conducted before any work begins. The

following procedures outline the necessary personal protective equipment (PPE), emergency

measures, and disposal protocols.

Personal Protective Equipment (PPE)

To minimize the risk of exposure, the following PPE is mandatory when handling SARS-CoV
MPro-IN-2, particularly in its powdered form:

Gloves: Chemical-resistant nitrile gloves are required. Double-gloving is highly

recommended, especially when handling the solid compound or concentrated stock

solutions.[4]

Eye Protection: Safety glasses with side shields or chemical splash goggles must be worn at

all times.[4]
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Lab Coat: A fully buttoned lab coat, preferably disposable or designated for hazardous

material handling, is required to protect from contamination.[4]

Respiratory Protection: All handling of the solid compound and preparation of stock solutions

must be performed in a certified chemical fume hood to prevent inhalation of the powder.[4] If

there is a risk of aerosolization outside of a fume hood, a NIOSH-approved respirator is

necessary.[4]

Emergency Procedures

In the event of accidental exposure, immediate action is critical:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove any contaminated clothing. Seek prompt medical attention.[4]

Eye Contact: Immediately flush eyes with a gentle stream of water for at least 15 minutes,

holding the eyelids open. Seek immediate medical attention.[4]

Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen and seek

immediate medical attention.[4]

Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical

attention.

Operational Plan: Storage and Solution Preparation
Storage: Store SARS-CoV MPro-IN-2 in a secure, designated chemical storage area. Stock

solutions should be stored at -20°C for up to one month or at -80°C for up to six months for

maximum stability.[1]

Recommended Solvents:

DMSO: For creating high-concentration stock solutions.

Ethanol: For dilution into aqueous buffers for cell-based assays.[4]

Step-by-Step Solution Preparation:
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Ensure all necessary PPE is correctly worn before beginning.

Perform all work with the solid compound within a certified chemical fume hood to prevent

inhalation.[4]

Carefully weigh the required amount of SARS-CoV MPro-IN-2 powder using an analytical

balance.

To minimize aerosolization, slowly add the desired solvent (e.g., DMSO) to the powder.[4]

Vortex or sonicate as needed to ensure the compound is fully dissolved.

Clearly label the container with the compound name, concentration, solvent, and date of

preparation.

Disposal Plan
All waste contaminated with SARS-CoV MPro-IN-2, including empty vials, contaminated PPE,

and unused solutions, must be treated as hazardous chemical waste.

Waste Collection:

Collect all solid waste, including contaminated gloves, wipes, and plasticware, in a

designated, clearly labeled hazardous waste container (e.g., a black bin for hazardous

materials).[5]

Collect all liquid waste containing SARS-CoV MPro-IN-2 in a separate, sealed, and clearly

labeled hazardous waste container.

Disposal Procedure:

Do not dispose of this compound down the drain or in regular trash.[6]

Disposal must be handled by a licensed hazardous waste management company.[5]

The preferred method of destruction for pharmaceutical waste is high-temperature

incineration.[7][8]
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Follow all applicable federal, state, and local regulations for hazardous waste disposal.[9]

Compound Data
The following table summarizes the available quantitative data for SARS-CoV MPro-IN-2.

Parameter Value Species/Conditions

In Vitro Activity

Mpro IC₅₀ 0.40 µM

Anti-SARS-CoV-2 EC₅₀ 1.1 µM

Cytotoxicity CC₅₀ >100 µM Vero E6 cells

Pharmacokinetics

Cₘₐₓ (Oral) 74.6 ng/mL
Male Sprague-Dawley rats (10

mg/kg)

Tₘₐₓ (Oral) 0.5 h
Male Sprague-Dawley rats (10

mg/kg)

t₁/₂ (Oral) 1.73 h
Male Sprague-Dawley rats (10

mg/kg)

AUC₀-t (Oral) 235 ng·h/mL
Male Sprague-Dawley rats (10

mg/kg)

t₁/₂ (IV) 0.36 h
Male Sprague-Dawley rats (2

mg/kg)

Clearance (IV) 3140 mL/h/kg
Male Sprague-Dawley rats (2

mg/kg)

Data sourced from MedchemExpress and MOLNOVA product pages.[1][3]

Experimental Workflow Diagram
The following diagram outlines the standard workflow for handling SARS-CoV MPro-IN-2, from

receiving the compound to the final disposal of waste.
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Caption: Workflow for safe handling of SARS-CoV MPro-IN-2.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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